Cas no 474-45-3 (Pregnan-20-one,3-amino-, (3a,5a)-)

• Product Name: Pregnan-20-one,3-amino-, (3a,5a)-
• CAS No: 474-45-3
• Molecular Formula: C₂₁H₃₅NO
• Molecular Weight: 317.5087
• CID: 329193
• PubChem ID: 101702

Pregnan-20-one,3-amino-, (3a,5a)- Properties

Names and Identifiers

• Pregnan-20-one,3-amino-, (3a,5a)-
• (3α,5α)-3-Aminopregnan-20-one
• Funtuminebase
• (2beta,3alpha,5alpha)-3-Amino-2-hydroxyandrostan-17-one, hydrochloride
• Amafolona
• Amafolona [INN-Spanish]
• Amafolone
• Amafolonum
• Amafolonum [INN-Latin]
• CHEMBL2106671
• UNII-N8Y78OKP8D
• 3a-amino-5a-pregnan-20-one
• 474-45-3
• 3-alpha-Amino-5-alpha-pregnan-20-one
• FUNTUMIN
• Pregnan-20-one, 3-amino-, (3-alpha,5-alpha)-
• NS00042883
• AKOS015994774
• FUNTUMINE [MI]
• UNII-29N9T471HT
• 5-alpha-Pregnan-20-one, 3-alpha-amino-
• Funtumine
• 1-[(3R,5S,8R,9S,10S,13S,14S,17S)-3-amino-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• SCHEMBL4998838
• 3-alpha-Amino-20-oxo-5-alpha-pregnane
• MD-0229
• FUNTUMINE, (+)-
• Funtumine base
• DTXSID90878598
• PREGNAN-20-ONE, 3-AMINO-, (3.ALPHA.,5.ALPHA.)-
• CHEMBL2322569
• EINECS 207-483-9
• 3alpha-Amino-5alpha-pregnan-20-one
• Q27106686
• (3.ALPHA.,5.ALPHA.)-3-AMINOPREGNAN-20-ONE
• 29N9T471HT
• CHEBI:5193
• PREGNAN-20-ONE, 3-AMINO-, (3ALPHA,5ALPHA)-
• 1-((3R,5S,8R,9S,10S,13S,14S,17S)-3-amino-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)ethanone
• (3ALPHA,5ALPHA)-3-AMINOPREGNAN-20-ONE
• Pregnan-20-one, 3-amino-, (3-alpha,5-alpha)-(9CI)
• DTXCID601016642

• InChIKey： POWBIOMTXFDIOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H35NO/c1-13(23)17-6-7-18-16-5-4-14-12-15(22)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19H,4-12,22H2,1-3H3
• SMILES： NC1CCC2(C3CCC4(C(CCC4C3CCC2C1)C(=O)C)C)C

Computed Properties

• Exact Mass: 317.271864740g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 317.271864740g/mol
• Heavy Atom Count: 23
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 126°
• pka: 9.18(at 25℃)
• Specific Rotation: D +95° (c = 1.7 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids